Cas no 679805-94-8 (2-Thiophenecarbonyl chloride, 5-(1-methylethyl)-)

2-Thiophenecarbonyl chloride, 5-(1-methylethyl)- structure
679805-94-8 structure
Product Name:2-Thiophenecarbonyl chloride, 5-(1-methylethyl)-
CAS No:679805-94-8
MF:C8H9ClOS
MW:188.674460172653
CID:1722739
PubChem ID:85961655
Update Time:2025-04-21

2-Thiophenecarbonyl chloride, 5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarbonyl chloride, 5-(1-methylethyl)-
    • DB-398639
    • 5-isopropylthiophene-2-carbonyl chloride
    • 679805-94-8
    • Inchi: 1S/C8H9ClOS/c1-5(2)6-3-4-7(11-6)8(9)10/h3-5H,1-2H3
    • InChI Key: ZFLFQBLVYHCGHF-UHFFFAOYSA-N
    • SMILES: ClC(C1=CC=C(C(C)C)S1)=O

Computed Properties

  • Exact Mass: 188.0062638g/mol
  • Monoisotopic Mass: 188.0062638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 45.3Ų
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk